![molecular formula C21H23N3O B286837 1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B286837.png)
1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as EPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. EPPC belongs to the class of pyrazole carboxamides and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been found to exhibit potential applications in the field of medicine. It has been studied for its anti-inflammatory, anti-cancer, and analgesic properties. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This makes this compound a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. This compound has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has been studied for its potential use in the treatment of various types of cancer including breast, lung, and colon cancer.
Mechanism of Action
The mechanism of action of 1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves the inhibition of COX-2 activity. COX-2 is an enzyme that is upregulated during inflammation and is involved in the production of pro-inflammatory prostaglandins. This compound inhibits the activity of COX-2, thereby reducing the production of pro-inflammatory prostaglandins. This results in the reduction of inflammation.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of COX-2, which reduces the production of pro-inflammatory prostaglandins. This compound has also been found to induce apoptosis in cancer cells, which makes it a potential candidate for the treatment of cancer. In addition, this compound has been found to exhibit analgesic properties, which makes it a potential candidate for the treatment of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in lab experiments is its potential applications in the field of medicine. This compound has been found to exhibit anti-inflammatory, anti-cancer, and analgesic properties, which makes it a potential candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of this compound and its potential side effects.
Future Directions
There are several future directions for the study of 1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One direction is to further investigate its potential applications in the field of medicine. This compound has been found to exhibit anti-inflammatory, anti-cancer, and analgesic properties, and further studies are needed to determine its efficacy in the treatment of various diseases. Another direction is to investigate the mechanism of action of this compound in more detail. Further studies are needed to determine how this compound inhibits the activity of COX-2 and induces apoptosis in cancer cells. Finally, further studies are needed to determine the toxicity of this compound and its potential side effects.
Synthesis Methods
The synthesis of 1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves the reaction of 2-ethylbenzaldehyde and 4-ethylbenzaldehyde with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of a base such as potassium carbonate. The resulting product is then treated with a carboxylic acid chloride to yield this compound.
Properties
Molecular Formula |
C21H23N3O |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
1-(2-ethylphenyl)-N-(4-ethylphenyl)-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C21H23N3O/c1-4-16-10-12-18(13-11-16)23-21(25)19-14-22-24(15(19)3)20-9-7-6-8-17(20)5-2/h6-14H,4-5H2,1-3H3,(H,23,25) |
InChI Key |
CDYBCQLRMDDZRW-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3CC)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3CC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.